Cas no 1261776-63-9 (2-Chloro-3'-(difluoromethyl)-4'-fluoropropiophenone)

• Product Name: 2-Chloro-3'-(difluoromethyl)-4'-fluoropropiophenone
• CAS No: 1261776-63-9
• MF: C₁₀H₈ClF₃O
• MW: 236.618132591248
• CID: 4791400
• Update Time: 2025-06-09

2-Chloro-3'-(difluoromethyl)-4'-fluoropropiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3'-(difluoromethyl)-4'-fluoropropiophenone

• Inchi： 1S/C10H8ClF3O/c1-5(11)9(15)6-2-3-8(12)7(4-6)10(13)14/h2-5,10H,1H3
• InChI Key： PWKZNBGDHYPHFI-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC(=C(C(F)F)C=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1

Additional information on 2-Chloro-3'-(difluoromethyl)-4'-fluoropropiophenone

Introduction to 2-Chloro-3'-(difluoromethyl)-4'-fluoropropiophenone (CAS No. 1261776-63-9)

2-Chloro-3'-(difluoromethyl)-4'-fluoropropiophenone, with the CAS number 1261776-63-9, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a chloro, difluoromethyl, and fluorine substituent, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-Chloro-3'-(difluoromethyl)-4'-fluoropropiophenone consists of a benzene ring substituted with a propionyl group at the para position, a chlorine atom at the ortho position, and a difluoromethyl group at the meta position of the phenyl ring. The presence of these functional groups imparts distinct physical and chemical properties to the molecule, such as enhanced lipophilicity and metabolic stability. These properties are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.

Recent studies have highlighted the potential of 2-Chloro-3'-(difluoromethyl)-4'-fluoropropiophenone in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. This makes it a promising lead compound for the development of anti-inflammatory drugs. Additionally, its ability to modulate certain protein-protein interactions has been explored in the context of cancer therapy, where it has demonstrated selective cytotoxicity against tumor cells while sparing normal cells.

In the realm of drug discovery, 2-Chloro-3'-(difluoromethyl)-4'-fluoropropiophenone has been utilized as a scaffold for the design and synthesis of novel compounds with improved biological activities. Through structure-activity relationship (SAR) studies, researchers have identified key structural modifications that enhance the potency and selectivity of this compound. For example, substituting different functional groups at various positions on the benzene ring has led to derivatives with enhanced binding affinities to target proteins.

The synthetic accessibility of 2-Chloro-3'-(difluoromethyl)-4'-fluoropropiophenone is another factor contributing to its appeal in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound on a laboratory scale, making it readily available for further investigation. One notable synthetic method involves the reaction of 2-chloro-4-fluoroacetophenone with difluoroacetic acid followed by an appropriate substitution reaction to introduce the propionyl group.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Chloro-3'-(difluoromethyl)-4'-fluoropropiophenone-based drugs in treating various diseases. Preliminary results from phase I trials have shown promising outcomes, with patients exhibiting good tolerability and favorable pharmacokinetic profiles. These findings have paved the way for more advanced clinical studies to further validate the therapeutic potential of this compound.

In conclusion, 2-Chloro-3'-(difluoromethyl)-4'-fluoropropiophenone (CAS No. 1261776-63-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing novel therapeutic agents. Ongoing research and clinical trials continue to uncover new applications and optimize its properties, positioning it as a key player in the future landscape of drug discovery.